![molecular formula C18H16N2O5 B4619648 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide](/img/structure/B4619648.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H16N2O5 and its molecular weight is 340.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.10592162 g/mol and the complexity rating of the compound is 514. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimalarial and Antiviral Potential
- Some derivatives of this compound have been investigated for their antimalarial activity. One study found that a sulfonamide derivative exhibited excellent antimalarial activity with a low IC50 value and a good selectivity index, attributed to the presence of a quinoxaline moiety attached to the sulfonamide ring system (Fahim & Ismael, 2021).
Synthesis and Chemical Properties
- Research has focused on the regioselective dibromohydration of N-(2-alkynylaryl)acetamide, leading to the synthesis of N-(2-(2,2-dibromo-2-arylacetyl)aryl)acetamides. This process involves electrophilic 6-exo cyclization and oxidative ring-opening, indicating the compound's potential in synthetic chemistry (Qiu, Li, Ma, & Zhou, 2017).
Metabolic Studies
- Metabolic studies involving a related compound, 2-oxo-2H-1,3-benzoxazine-3(4H)-acetamide, have been conducted. These studies identified several metabolites from the drug in human urine, providing insights into its metabolism and potential applications in medical research (Bernardi et al., 1979).
Allelochemical Properties
- Compounds with a (2H)-1,4-benzoxazin-3(4H)-one skeleton, which is structurally related to the queried compound, exhibit various biological properties such as phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal properties. These findings highlight the potential agronomic utility of these compounds (Macias et al., 2006).
Antimicrobial and Antifungal Activity
- The microbial transformation of related compounds in the soil has been studied, indicating their role in the allelopathic properties of certain crops and their potential use in suppressing weeds and soil-borne diseases (Fomsgaard, Mortensen, & Carlsen, 2004).
Potential in Obesity Treatment
- Research on 2-benzoxazinone derivatives as neuropeptide Y5 antagonists for the treatment of obesity has been conducted. These compounds showed promising results in reducing food intake in rodents, indicating their potential therapeutic use in obesity treatment (Torrens et al., 2005).
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-oxo-3,4-dihydro-1,4-benzoxazin-3-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O5/c21-17(19-11-5-6-15-16(9-11)24-8-7-23-15)10-13-18(22)25-14-4-2-1-3-12(14)20-13/h1-6,9,13,20H,7-8,10H2,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBFNGKDMJAWDDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CC3C(=O)OC4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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